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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441 Get Quote

An In-depth Technical Guide to 3,5-Dimethylanisole
Introduction

3,5-Dimethylanisole, also known as 1-methoxy-3,5-dimethylbenzene, is an aromatic ether

compound.[1] It serves as a significant organic intermediate in various chemical syntheses.[1]

[2] Its molecular structure, characterized by a benzene ring substituted with a methoxy group

and two methyl groups at the 3 and 5 positions, influences its reactivity, making it a versatile

precursor for more complex molecules.[1] This guide provides a comprehensive overview of its

chemical structure, properties, synthesis, and applications, tailored for researchers and

professionals in drug development and chemical sciences.

Chemical Structure and Formula
The fundamental identity of 3,5-Dimethylanisole is defined by its molecular structure and

formula.

Chemical Formula: C₉H₁₂O[3][4]

IUPAC Name: 1-methoxy-3,5-dimethylbenzene[5][6]

Synonyms: 5-Methoxy-m-xylene, Anisole, 3,5-dimethyl-[7]

SMILES: COc1cc(C)cc(C)c1[8]
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InChI Key: JCHJBEZBHANKGA-UHFFFAOYSA-N[3][4]

The structure consists of a central benzene ring with a methoxy (-OCH₃) substituent and two

methyl (-CH₃) groups located at positions 3 and 5 relative to the methoxy group.

Physicochemical and Spectroscopic Properties
The quantitative properties of 3,5-Dimethylanisole are crucial for its handling, application, and

characterization. These properties are summarized in the table below.

Property Value Reference(s)

Identifiers

CAS Number 874-63-5 [3][4]

Molecular Weight 136.19 g/mol [3][6]

Physical Properties

Appearance
Clear, colorless to pale yellow

liquid
[1][5]

Boiling Point 193 °C (466.2 K) [3][8]

Melting Point -0.2 °C [1]

Density 0.963 g/mL at 25 °C [8][9]

Refractive Index 1.512 (at 20 °C) [8][9]

Safety Properties

Flash Point 66 °C (150.8 °F) - closed cup [8][9]

Spectroscopic Data

¹H NMR (400MHz, CDCl₃)
δ 6.60 (s, 1H), 6.53 (s, 2H),

3.77 (s, 3H), 2.29 (s, 6H)
[2]

Additional spectroscopic data, including Infrared (IR) and Mass Spectrometry (MS), are

available through resources like the NIST WebBook.[10][11]
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Experimental Protocols
Synthesis of 3,5-Dimethylanisole via Etherification
3,5-Dimethylanisole is commonly prepared through the methylation of 3,5-dimethylphenol.[1]

[2] The following protocol details this one-step etherification reaction.[2]

Materials:

3,5-Dimethylphenol (10g, 0.082 mol)

Anhydrous Potassium Carbonate (34g, 0.25 mol)

Iodomethane (12.8g, 0.090 mol)

Dimethylformamide (DMF) (150 ml)

Ethyl acetate

Saturated brine solution

Water

Procedure:

Add 3,5-dimethylphenol (10g, 0.082 mol) and anhydrous potassium carbonate (34g, 0.25

mol) to 150 ml of DMF in a reaction flask.

Place the flask in an ice bath to cool the mixture.

Slowly add iodomethane (12.8g, 0.090 mol) dropwise to the cooled mixture with stirring.

After the addition is complete, remove the ice bath and allow the mixture to stir overnight at

room temperature.

Following the reaction, add water to the mixture.

Extract the organic phase using ethyl acetate.
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Wash the collected organic phase with a saturated brine solution.

Dry the organic phase and concentrate it via vacuum distillation.

Purify the resulting product by column chromatography to yield pure 3,5-Dimethylanisole
(yield: 10g, 90%).[2]

Visualized Synthesis Pathway
The synthesis of 3,5-Dimethylanisole from 3,5-dimethylphenol is a standard Williamson ether

synthesis. The logical flow of this process is depicted below.
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Caption: Workflow for the synthesis of 3,5-Dimethylanisole.

Applications in Research and Industry
3,5-Dimethylanisole is a valuable building block in organic synthesis.[1] Its activated aromatic

ring makes it a suitable precursor for various functionalized molecules.
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One notable application is in the production of thermosensitive color-forming materials.[2] For

instance, it is used in the synthesis of 6'-diethylamino-1',3'-dimethylbenzofuran. This process

involves the condensation of 2-(2-hydroxy-4-diethylaminobenzoyl)benzoic acid with 3,5-
dimethylanisole in the presence of a strong dehydrating acid, followed by hydrolysis and

heating under alkaline conditions.[2] The resulting benzofuran compounds are typically

colorless but change color upon heating, making them useful for thermal paper, color-changing

coatings, and textiles.[2] In the context of drug development, intermediates like 3,5-
Dimethylanisole are fundamental for constructing the carbon skeletons of complex active

pharmaceutical ingredients (APIs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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